3-(2,4-Dimethyl-benzenesulfonyl)-2-(2-methoxy-phenyl)-thiazolidine

• IUPAC Name: 3-(2,4-dimethylphenyl)sulfonyl-2-(2-methoxyphenyl)-1,3-thiazolidine
• InChI: InChI=1S/C18H21NO3S2/c1-13-8-9-17(14(2)12-13)24(20,21)19-10-11-23-18(19)15-6-4-5-7-16(15)22-3/h4-9,12,18H,10-11H2,1-3H3
• InChI Key: ZVFZLBZUUOHPJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CCSC2C3=CC=CC=C3OC)C
• Molecular Formula: C18H21NO3S2
• Molecular Weight: 363.5 g/mol

Description

3-(2,4-Dimethyl-benzenesulfonyl)-2-(2-methoxy-phenyl)-thiazolidine, also known as DMBT, is a thiazolidine derivative that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in scientific research, particularly in the fields of cancer and diabetes.

Mechanism of Action

The mechanism of action of 3-(2,4-Dimethyl-benzenesulfonyl)-2-(2-methoxy-phenyl)-thiazolidine is not fully understood, but studies have suggested that it works by inhibiting various signaling pathways that are involved in cancer cell growth and proliferation. This compound has also been shown to activate certain tumor suppressor genes, which further contributes to its anti-cancer effects.
In the context of diabetes, this compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In cancer cells, this compound induces apoptosis and cell cycle arrest, which leads to the inhibition of cancer cell growth and proliferation. Additionally, this compound has been shown to enhance the efficacy of certain chemotherapeutic agents, making it a potential adjuvant therapy for cancer treatment.
In the context of diabetes, this compound improves insulin sensitivity and glucose uptake in insulin-resistant cells. Additionally, this compound has been shown to reduce oxidative stress and inflammation, which are key factors in the development of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2,4-Dimethyl-benzenesulfonyl)-2-(2-methoxy-phenyl)-thiazolidine is its potential therapeutic applications in the fields of cancer and diabetes. Additionally, this compound has been shown to enhance the efficacy of certain chemotherapeutic agents, making it a potential adjuvant therapy for cancer treatment.
One limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several potential future directions for research involving 3-(2,4-Dimethyl-benzenesulfonyl)-2-(2-methoxy-phenyl)-thiazolidine. One area of interest is the development of more effective and efficient synthesis methods for this compound. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Another potential future direction is the development of this compound-based therapies for other diseases, such as neurodegenerative disorders and cardiovascular disease. Additionally, more research is needed to determine the optimal dosage and administration methods for this compound in various experimental settings.

Synthesis Methods

The synthesis of 3-(2,4-Dimethyl-benzenesulfonyl)-2-(2-methoxy-phenyl)-thiazolidine involves the reaction of 2-methoxybenzaldehyde with 2-mercaptoacetic acid to form the corresponding thiazolidine intermediate. This intermediate is then reacted with 2,4-dimethylbenzenesulfonyl chloride to yield the final product.

Scientific Research Applications

3-(2,4-Dimethyl-benzenesulfonyl)-2-(2-methoxy-phenyl)-thiazolidine has been extensively studied for its potential therapeutic applications in various fields of research. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound inhibits the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been shown to enhance the efficacy of certain chemotherapeutic agents, making it a potential adjuvant therapy for cancer treatment.
This compound has also been studied for its potential use in the treatment of diabetes. Studies have shown that this compound improves insulin sensitivity and glucose uptake in insulin-resistant cells. Additionally, this compound has been shown to reduce oxidative stress and inflammation, which are key factors in the development of diabetes.